4-fluoro-N-(1-(furan-2-yl)propan-2-yl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[1-(furan-2-yl)propan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C13H14FNO3S/c1-10(9-12-3-2-8-18-12)15-19(16,17)13-6-4-11(14)5-7-13/h2-8,10,15H,9H2,1H3
• InChI Key: QURZBLQBGZNOFU-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)NS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H14FNO3S
• Molecular Weight: 283.32 g/mol

Description

This compound is a benzenesulfonamide derivative, which is a class of organic compounds known for their various biological activities. It contains a furan ring, which is a heterocyclic compound with a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also has a fluoro-substituent, which can significantly alter the properties of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzenesulfonamide core, a fluoro-substituent, and a furan ring. These functional groups can engage in various interactions, such as pi-stacking and hydrogen bonding, which can significantly influence the compound’s properties.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For instance, the benzenesulfonamide moiety can act as a hydrogen bond donor and acceptor, the fluoro-substituent can enhance the electrophilicity of the aromatic ring, and the furan ring can participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of a polar sulfonamide group and a fluoro-substituent could enhance its solubility in polar solvents. The furan ring could contribute to its aromaticity and stability.

Scientific Research Applications

Synthesis of Fluorinated Furans and Benzofurans

. .

Pharmacological Properties

Furans and benzofurans bearing a fluorine atom or a trifluoromethyl group have shown significant pharmacological properties. .

Antimalarial Activity

. This suggests that they could potentially be used in the development of new antimalarial drugs.

Antibacterial Properties

. This indicates that they could be used in the creation of new antibacterial agents.

Production of Pyranone

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Development of Anticancer Drugs

. This is a significant application given the ongoing need for new and effective treatments for various types of cancer.

Future Directions

Future studies could focus on exploring the biological activity of this compound, optimizing its synthesis, and investigating its mechanism of action. Given the known activities of benzenesulfonamides and furan derivatives, this compound could have potential applications in medicinal chemistry.